![molecular formula C11H18N4O2 B6282536 tert-butyl N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}carbamate CAS No. 1780717-11-4](/img/no-structure.png)
tert-butyl N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}carbamate
Overview
Description
Tert-butyl N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}carbamate (TBPP) is an organic molecule that is widely used in scientific research due to its unique properties. TBPP is a versatile compound that has a wide range of applications, from synthetic organic chemistry to biochemistry and physiology. It has been used in a variety of laboratory experiments to study its biochemical and physiological effects, as well as to explore its potential for further scientific research applications.
Scientific Research Applications
Tert-butyl N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}carbamate has been used in a variety of scientific research applications, including the study of enzyme inhibition, protein folding, and DNA binding. It has been used to study the structure and function of enzymes, and to explore the effects of enzyme inhibitors on the activity of enzymes. This compound has also been used to study the structure and folding of proteins, as well as the binding of DNA to proteins. Additionally, this compound has been used to study the effects of drugs on the body, and to explore the potential of drugs to interact with proteins and enzymes.
Mechanism of Action
Tert-butyl N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}carbamate is an organic molecule that acts as an enzyme inhibitor by blocking the active site of an enzyme. It binds to the active site of the enzyme and prevents the enzyme from binding to its substrate. This inhibits the enzyme’s activity and, in turn, the biochemical reaction that the enzyme catalyzes. This compound can also interact with proteins and DNA, binding to them and altering their structure and function.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, as well as to alter the structure and function of proteins and DNA. Additionally, this compound has been found to have anti-inflammatory and anti-cancer properties, and it has been used in the treatment of certain types of cancer.
Advantages and Limitations for Lab Experiments
Tert-butyl N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}carbamate is a versatile compound that has a wide range of applications in scientific research. Its ability to interact with proteins, enzymes, and DNA makes it an ideal tool for studying the structure and function of these molecules. However, this compound also has certain limitations for lab experiments. For example, it is a relatively unstable compound, which can make it difficult to work with in a laboratory setting. Additionally, this compound can be toxic if ingested, and it should be handled with caution.
Future Directions
Tert-butyl N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}carbamate has a wide range of potential applications in scientific research, and there are many possible future directions for its use. For example, this compound could be used to study the structure and function of enzymes and proteins in greater detail, as well as to explore its potential for drug development. Additionally, this compound could be used to study the effects of drugs on the body, and to explore the potential of drugs to interact with proteins and enzymes. Finally, this compound could be used to study the effects of DNA binding and the potential for gene therapy.
Synthesis Methods
Tert-butyl N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}carbamate can be synthesized using a variety of methods, including the Grignard reaction, the Wittig reaction, and the Ullmann reaction. The Grignard reaction involves the reaction of an organometallic compound with a carbonyl compound, while the Wittig reaction involves the reaction of a phosphonium salt with an alkyl halide. The Ullmann reaction involves the coupling of two organic molecules through a copper-catalyzed reaction. Each of these methods has its own advantages and disadvantages, and the method chosen for synthesis should be based on the desired outcome.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}carbamate involves the reaction of tert-butyl carbamate with 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine in the presence of a suitable catalyst.", "Starting Materials": [ "tert-butyl carbamate", "4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine", "catalyst" ], "Reaction": [ "Step 1: Dissolve tert-butyl carbamate in a suitable solvent.", "Step 2: Add 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine to the solution.", "Step 3: Add a suitable catalyst to the reaction mixture.", "Step 4: Heat the reaction mixture under reflux for a suitable period of time.", "Step 5: Cool the reaction mixture and filter the precipitate.", "Step 6: Wash the precipitate with a suitable solvent and dry it under vacuum.", "Step 7: Purify the product by recrystallization or chromatography." ] } | |
CAS RN |
1780717-11-4 |
Molecular Formula |
C11H18N4O2 |
Molecular Weight |
238.3 |
Purity |
95 |
Origin of Product |
United States |
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